Cas no 1226442-81-4 (7-(4-methylphenyl)-2-[4-(3-methylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one)

7-(4-Methylphenyl)-2-[4-(3-methylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one is a thienopyrimidinone derivative with potential pharmacological applications due to its structural features. The compound incorporates a piperazine moiety linked to a substituted phenyl group, enhancing its binding affinity for specific biological targets. Its thienopyrimidinone core provides a stable heterocyclic framework, contributing to improved metabolic stability and bioavailability. The presence of methyl substituents on both phenyl rings may influence lipophilicity and selectivity. This compound is of interest in medicinal chemistry research, particularly for the development of receptor modulators or enzyme inhibitors. Its well-defined structure allows for systematic optimization in drug discovery programs.
7-(4-methylphenyl)-2-[4-(3-methylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one structure
1226442-81-4 structure
Product Name:7-(4-methylphenyl)-2-[4-(3-methylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one
CAS No:1226442-81-4
MF:C24H24N4OS
MW:416.538563728333
CID:5394125
Update Time:2025-07-25

7-(4-methylphenyl)-2-[4-(3-methylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 7-(4-methylphenyl)-2-[4-(3-methylphenyl)piperazin-1-yl]-1H-thieno[3,2-d]pyrimidin-4-one
    • 7-(4-methylphenyl)-2-[4-(3-methylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one
    • Inchi: 1S/C24H24N4OS/c1-16-6-8-18(9-7-16)20-15-30-22-21(20)25-24(26-23(22)29)28-12-10-27(11-13-28)19-5-3-4-17(2)14-19/h3-9,14-15H,10-13H2,1-2H3,(H,25,26,29)
    • InChI Key: SHXNYRCYUXFYER-UHFFFAOYSA-N
    • SMILES: C1(N2CCN(C3=CC=CC(C)=C3)CC2)=NC(=O)C2SC=C(C3=CC=C(C)C=C3)C=2N1

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Additional information on 7-(4-methylphenyl)-2-[4-(3-methylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one

Comprehensive Overview of 7-(4-methylphenyl)-2-[4-(3-methylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS 1226442-81-4)

The compound 7-(4-methylphenyl)-2-[4-(3-methylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS 1226442-81-4) is a structurally complex heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique thieno[3,2-d]pyrimidin-4-one core, combined with substituted phenyl and piperazine moieties, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of specific biological pathways, given its affinity for certain receptor targets.

In recent years, the demand for novel small-molecule inhibitors and kinase modulators has surged, driven by advancements in precision medicine. This compound's piperazine and methylphenyl substituents contribute to its pharmacokinetic properties, such as improved solubility and bioavailability, which are critical for drug development. Its CAS 1226442-81-4 identifier is frequently searched in academic databases, reflecting its relevance in drug discovery and medicinal chemistry.

One of the most discussed topics in modern pharmacology is the optimization of structure-activity relationships (SAR). The thieno[3,2-d]pyrimidin-4-one scaffold in this compound offers a versatile platform for SAR studies, enabling researchers to explore modifications that enhance selectivity and efficacy. Computational modeling and high-throughput screening have identified this molecule as a potential lead compound for targeting enzymes involved in inflammatory and proliferative diseases.

The rise of AI-driven drug discovery has further amplified interest in compounds like 7-(4-methylphenyl)-2-[4-(3-methylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one. Machine learning algorithms are being employed to predict its interactions with biological targets, reducing the time and cost associated with traditional screening methods. This aligns with the growing trend of computational chemistry in accelerating R&D pipelines.

From a synthetic chemistry perspective, the preparation of this compound involves multi-step organic reactions, including cyclization and N-alkylation processes. Its purity and stability are critical for reproducible results, making analytical techniques like HPLC and NMR spectroscopy indispensable. Researchers often query its synthetic protocols and spectral data, underscoring its importance in methodological studies.

In conclusion, 7-(4-methylphenyl)-2-[4-(3-methylphenyl)piperazin-1-yl]-3H,4H-thieno[3,2-d]pyrimidin-4-one (CAS 1226442-81-4) represents a compelling case study in the intersection of medicinal chemistry, computational biology, and pharmaceutical innovation. Its structural features and potential applications continue to inspire cutting-edge research, making it a subject of enduring scientific interest.

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